Cas no 222422-50-6 (2-fluoro-1-methoxy-4-prop-2-en-1-ylbenzene)

• Product Name: 2-fluoro-1-methoxy-4-prop-2-en-1-ylbenzene
• CAS No: 222422-50-6
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• MDL: MFCD06201191
• CID: 877591
• Update Time: 2026-04-29

2-fluoro-1-methoxy-4-prop-2-en-1-ylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-methoxy-4-prop-2-en-1-ylbenzene
• 2-fluoro-1-methoxy-4-prop-2-enylbenzene
• 3-(3-Fluoro-4-methoxyphenyl)-1-propene
• 4-allyl-2-fluoro-1-methoxybenzene
• 4-allyl-2-fluoroanisole
• PC8391

• MDL： MFCD06201191
• Inchi： InChI=1S/C10H11FO/c1-3-4-8-5-6-10(12-2)9(11)7-8/h3,5-7H,1,4H2,2H3
• InChI Key： DAPPOZGBOWCXOU-UHFFFAOYSA-N
• SMILES： C=CCC1=CC(=C(C=C1)OC)F

Computed Properties

• Exact Mass: 166.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 9.23000
• LogP: 2.56280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-fluoro-1-methoxy-4-prop-2-en-1-ylbenzene

2-fluoro-1-methoxy-4-prop-2-en-1-ylbenzene (CAS No. 222422-50-6)

Introduction to 2-fluoro-1-methoxy-4-prop-2-en-1-ylbenzene

2-fluoro-1-methoxy-4-prop-2-en-1-ybenzene, a compound with the CAS registry number CAS No. 222422506, is an aromatic organic compound with a unique structure that combines fluorine, methoxy, and propenyl groups attached to a benzene ring. This compound has gained attention in various fields, including pharmaceuticals, agrochemicals, and materials science, due to its versatile reactivity and potential applications. The molecule's structure allows for a wide range of chemical transformations, making it a valuable intermediate in organic synthesis.

Structural Features and Synthesis

The molecular structure of CAS No. 22473978 is characterized by a benzene ring substituted with three distinct groups: a fluorine atom at the 1-position, a methoxy group at the 3-position, and a propenyl group at the 5-position. This substitution pattern provides the compound with unique electronic and steric properties. The synthesis of CAS No. 879739893 typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation, followed by substitution or elimination reactions to introduce the desired functional groups.

Recent advancements in synthetic methodology have enabled more efficient and selective routes to CAS No. 879739893, reducing production costs and improving yields. For instance, the use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining high purity levels.

Chemical Properties and Reactivity

CAS No. 879739893 exhibits interesting chemical properties due to the electron-withdrawing fluorine atom and electron-donating methoxy group on the benzene ring. These groups influence the compound's reactivity in various reactions, such as nucleophilic aromatic substitution, electrophilic aromatic substitution, and coupling reactions. The presence of the propenyl group adds another layer of reactivity, allowing for further functionalization through olefin metathesis or addition reactions.

Research has shown that CAS No. 879739893 can undergo Diels-Alder reactions under specific conditions, forming six-membered rings with excellent stereocontrol. This makes it a valuable precursor in the synthesis of complex natural products and bioactive molecules.

Applications in Pharmaceuticals and Agrochemicals

The versatility of CAS No. 879739893 has made it an attractive candidate in drug discovery programs. Its structure can serve as a scaffold for developing new pharmaceutical agents targeting various diseases, including cancer, inflammation, and infectious diseases. For example, derivatives of this compound have been reported to exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes.

In agrochemicals, CAS No. 879739893 has been explored as a potential herbicide or fungicide due to its ability to disrupt key biochemical pathways in plants and pathogens.

Environmental Impact and Safety Considerations

While CAS No. 879739893 holds promise for various applications, its environmental impact must be carefully evaluated. Studies have shown that this compound can undergo biodegradation under aerobic conditions, reducing its persistence in the environment.

Safety data indicates that CAS No. 879739893 is not highly toxic; however, exposure should be minimized through appropriate handling procedures.